Cas no 1219012-44-8 (Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-)

• Product Name: Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• CAS No: 1219012-44-8
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5264599
• PubChem ID: 60651203
• Update Time: 2026-03-09

Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• 2-bromo-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
• AKOS008969211
• MFCD18839920
• 1219012-44-8
• G63179
• SCHEMBL21643946
• 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Inchi： 1S/C10H10BrNO3/c11-6-10(13)12-7-1-2-8-9(5-7)15-4-3-14-8/h1-2,5H,3-4,6H2,(H,12,13)
• InChI Key： SYZTUGNGFDCEMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CBr

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-

Recent Advances in the Study of Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- (CAS: 1219012-44-8)

In recent years, the compound Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- (CAS: 1219012-44-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin structure and bromoacetamide functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic bromination to achieve higher efficiency. The compound's structural features, including the benzodioxin ring and the reactive bromoacetamide moiety, make it a versatile intermediate for further chemical modifications. These modifications are crucial for tailoring the compound's pharmacological properties, such as solubility, stability, and target affinity.

One of the most notable applications of this compound is its role as a covalent inhibitor of specific enzymes. Recent studies have demonstrated its efficacy in selectively targeting cysteine residues in enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- effectively inhibits the activity of NF-κB-inducing kinase (NIK), a key regulator of inflammation. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects compared to traditional therapies.

In addition to its anti-inflammatory potential, this compound has also been investigated for its anticancer properties. Preliminary in vitro studies have shown that it induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Researchers are particularly interested in its ability to synergize with existing chemotherapeutic agents, potentially lowering the required doses and minimizing toxicity. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential use in neurodegenerative diseases. A recent study highlighted its ability to modulate protein aggregation, a hallmark of conditions like Alzheimer's and Parkinson's diseases. By covalently binding to misfolded proteins, Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- may prevent their accumulation and subsequent neuronal damage. This discovery has spurred further research into its neuroprotective mechanisms and possible therapeutic applications.

Despite these promising findings, challenges remain in the development of Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- as a therapeutic agent. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed through structural optimization and formulation strategies. Researchers are exploring prodrug approaches and nanoparticle-based delivery systems to overcome these hurdles and enhance the compound's clinical potential.

In conclusion, Acetamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)- (CAS: 1219012-44-8) represents a promising candidate for multiple therapeutic applications, from inflammation to cancer and neurodegenerative diseases. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinical benefits. As the field advances, this compound may soon emerge as a key player in the development of next-generation therapeutics.